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Compound of Interest

Compound Name: Elimusertib-d3

Cat. No.: B15618933

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like Elimusertib-d3 are paramount for laboratory safety
and environmental protection. This guide provides a detailed, step-by-step operational plan for
the safe disposal of Elimusertib-d3, a deuterated and selective ATR inhibitor. Adherence to
these procedures is crucial to mitigate risks and ensure compliance with safety regulations.

l. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is essential to be fully aware of the hazards
associated with Elimusertib. The Safety Data Sheet (SDS) for Elimusertib classifies the
compound with the following hazards[1]:

Acute Oral Toxicity (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation (Category 3):
May cause respiratory irritation.

Personal Protective Equipment (PPE) is mandatory when handling Elimusertib-d3.
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PPE Component Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Body Protection Impervious clothing, such as a lab coat

Use in a well-ventilated area or under a fume
Respiratory Protection hood. A suitable respirator may be required for

handling larger quantities or in case of spills.

Il. Step-by-Step Disposal Protocol

The disposal of Elimusertib-d3, as with any investigational drug, must be conducted in
accordance with institutional and regulatory guidelines. The following protocol outlines the
necessary steps to ensure safe and compliant disposal.

Step 1: Initial Assessment and Waste Segregation

e Consult the Safety Data Sheet (SDS): Always refer to the most current SDS for Elimusertib-
d3 provided by the supplier. This document contains the most specific and detailed disposal
information.

o Contact Environmental Health and Safety (EHS): Your institution's EHS department is the
primary resource for guidance on chemical waste disposal. They will provide specific
instructions based on local, state, and federal regulations.

e Segregate Waste: Properly segregate Elimusertib-d3 waste from other laboratory waste
streams. This includes:

o Pure Compound: Unused or expired solid Elimusertib-d3.

o Contaminated Materials: Items such as pipette tips, centrifuge tubes, gloves, and bench
paper that have come into direct contact with the compound.

o Solutions: Any liquid solutions containing Elimusertib-d3.

Step 2: Preparing Waste for Disposal
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e Solid Waste:

o Place pure Elimusertib-d3 and grossly contaminated solids into a clearly labeled, sealed
container. The label should include the chemical name ("Elimusertib-d3"), the hazard
pictograms (e.g., harmful, irritant), and the date.

e Liquid Waste:

o Collect all liquid waste containing Elimusertib-d3 in a designated, leak-proof, and shatter-
resistant container.

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
("Elimusertib-d3"), and the approximate concentration and volume. Do not mix with other
incompatible waste streams.

e Sharps Waste:

o Any needles or other sharps contaminated with Elimusertib-d3 should be disposed of in a
designated sharps container.

Step 3: Spill Management

In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.

e Ventilate: Ensure the area is well-ventilated.

o Wear Appropriate PPE: Don the full required PPE before attempting to clean the spill.
o Containment and Absorption:

o For liquid spills, use an absorbent material like diatomite or universal binders to contain
and soak up the spill.

o For solid spills, carefully sweep or scoop the material to avoid generating dust.
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» Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with a suitable solvent, such as alcohol, followed by a thorough wash.

e Dispose of Cleanup Materials: All materials used for cleanup, including absorbent pads and
wipes, must be placed in the designated hazardous waste container for Elimusertib-d3.

Step 4: Final Disposal

e Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste.

o Documentation: Complete all necessary waste disposal forms as required by your institution
and EHS. Maintain records of the disposal for a minimum of three years[2].

¢ Incineration: The recommended final disposal method for many investigational drugs is
incineration by a licensed environmental management vendor([2]. Your EHS department will
manage this process.

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Elimusertib-d3.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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